N-(5-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-yl)-3-phenylacrylamide

• IUPAC Name: (E)-N-[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H18N4O3S2/c22-14(7-6-13-4-2-1-3-5-13)18-16-19-20-17(26-16)25-12-15(23)21-8-10-24-11-9-21/h1-7H,8-12H2,(H,18,19,22)/b7-6+
• InChI Key: DPXWMSBZXDPIBE-VOTSOKGWSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(S2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1COCCN1C(=O)CSC2=NN=C(S2)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

N-(5-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1,3,4-thiadiazol-2-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C17H18N4O3S2 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 390.08203280 g/mol and the complexity rating of the compound is 508. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a 1,3,4-thiadiazole moiety, have been reported to inhibit various targets like the abl protein kinase and blood coagulation factor Xa. These targets play crucial roles in cellular signaling and blood coagulation, respectively.

Mode of Action

Based on the reported activities of structurally similar compounds, it can be inferred that this compound might interact with its targets (like abl protein kinase or factor xa) and inhibit their activity. This inhibition could lead to changes in the cellular processes controlled by these targets.

Pharmacokinetics

It has been suggested that the sulfur atom in the thiadiazole system of similar compounds can enhance liposolubility, which could positively impact the biological activity and pharmacokinetic properties of the compound, potentially enhancing its ability to cross cell membranes.

Result of Action

Based on the potential targets, the inhibition of abl protein kinase could potentially disrupt cellular signaling processes, while the inhibition of factor xa could potentially affect blood coagulation.